(S)-2-amino-1,1-diphenylpropan-1-ol
Overview
Description
(S)-2-amino-1,1-diphenylpropan-1-ol (S-ADP) is a chiral amine compound with a range of potential applications in the laboratory and in industry. It is a derivative of the amino acid alanine and has been studied for its potential use in a variety of fields, including pharmaceuticals, biochemistry, and drug development.
Scientific Research Applications
Synthesis and Chemical Reactions
A study conducted by Patil, Bhowmick, and Joshi (2010) developed a stereocontrolled synthesis route for diastereomers of a compound similar to (S)-2-amino-1,1-diphenylpropan-1-ol, achieving good yield and selectivity using a simple protocol (Patil, Bhowmick, & Joshi, 2010). Another study explored the microwave-assisted ring opening of epoxides as a route to synthesize a series of 1-aminopropan-2-ols with notable anti-malaria parasite activities (Robin et al., 2007).
Biological Activity and Membrane Interaction
The antioxidant and membrane-stabilizing properties of hydrochlorides similar to this compound were examined, revealing that while these compounds don't possess significant antioxidant activity, they do exhibit a pronounced anti-hemolytic effect in erythrocyte oxidative stress models. This suggests a potential for biological activity and interaction with cellular membranes (Malakyan et al., 2010).
Biofuel Production
A notable application in biofuel production was demonstrated by Bastian et al. (2011), where an engineered ketol-acid reductoisomerase and alcohol dehydrogenase enabled anaerobic 2-methylpropan-1-ol production at theoretical yield in Escherichia coli. This is a significant advancement in biofuel technology, showcasing the potential of this compound and its derivatives in sustainable energy solutions (Bastian et al., 2011).
Properties
IUPAC Name |
(2S)-2-amino-1,1-diphenylpropan-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO/c1-12(16)15(17,13-8-4-2-5-9-13)14-10-6-3-7-11-14/h2-12,17H,16H2,1H3/t12-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FMBMNSFOFOAIMZ-LBPRGKRZSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(C1=CC=CC=C1)(C2=CC=CC=C2)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C(C1=CC=CC=C1)(C2=CC=CC=C2)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50350522 |
Source
|
| Record name | (2S)-2-Amino-1,1-diphenylpropan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50350522 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
78603-91-5 |
Source
|
| Record name | α-[(1S)-1-Aminoethyl]-α-phenylbenzenemethanol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=78603-91-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (2S)-2-Amino-1,1-diphenylpropan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50350522 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (S)-2-amino-1,1-diphenyl 1-propanol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.150.901 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the significance of (S)-2-amino-1,1-diphenylpropan-1-ol in the context of chiral chemistry?
A1: this compound is a valuable chiral building block in organic synthesis. It serves as an important intermediate for the preparation of various chiral catalysts [, ]. Moreover, it has shown efficacy as a resolving agent for racemic mixtures. Specifically, it has been successfully used to resolve rac-threo-3-(3,4-dibenzyloxyphenyl)-N-carbobenzoxyserine, a precursor to the drug Droxidopa []. This resolution ability makes it an important tool for obtaining enantiomerically pure compounds.
Q2: How is this compound typically synthesized, and how is its structure confirmed?
A2: The synthesis of this compound typically involves a multi-step process starting from L-alanine. The key steps involve protection of the amino group, Grignard reaction with phenylmagnesium bromide, and subsequent deprotection [, ]. The overall yield of this synthetic route is reported to be relatively high, ranging from 48.1% to 55.6% [, ].
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